![molecular formula C16H15NO2S B353009 3-[2-(3-Methylphenoxy)ethyl]-1,3-benzothiazol-2-one CAS No. 797780-52-0](/img/structure/B353009.png)
3-[2-(3-Methylphenoxy)ethyl]-1,3-benzothiazol-2-one
Overview
Description
Scientific Research Applications
Synthesis of Bioactive Natural Products
The compound, being a derivative of m-Aryloxy phenols, can be used as a building block for the synthesis of bioactive natural products . These natural products have a wide range of applications in the pharmaceutical industry, particularly in drug discovery and development .
Production of Conducting Polymers
m-Aryloxy phenols, which the compound is a derivative of, have been used in the synthesis of conducting polymers . These polymers have numerous applications in electronics, including in the production of organic light-emitting diodes (OLEDs), solar cells, and sensors .
Plastics, Adhesives, and Coatings Industry
The compound could potentially be used in the production of plastics, adhesives, and coatings . This is due to the ability of m-aryloxy phenols to improve these materials’ thermal stability and flame resistance .
Antioxidants
m-Aryloxy phenols have been used as antioxidants . Therefore, the compound could potentially be used in applications that require antioxidants, such as in the food industry to prevent spoilage, or in the pharmaceutical industry to develop drugs with antioxidant properties .
Ultraviolet Absorbers
The compound could potentially be used as an ultraviolet absorber . This application could be particularly useful in the production of sunscreens or other skincare products that provide protection against UV radiation .
Flame Retardants
m-Aryloxy phenols, which the compound is a derivative of, have been used as flame retardants . Therefore, the compound could potentially be used in applications that require flame retardants, such as in the
properties
IUPAC Name |
3-[2-(3-methylphenoxy)ethyl]-1,3-benzothiazol-2-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15NO2S/c1-12-5-4-6-13(11-12)19-10-9-17-14-7-2-3-8-15(14)20-16(17)18/h2-8,11H,9-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
RERWHIDOAHVXHA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC=C1)OCCN2C3=CC=CC=C3SC2=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15NO2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
285.4 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-[2-(3-Methylphenoxy)ethyl]-1,3-benzothiazol-2-one | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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